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Compound of Interest

Compound Name: 1,1-Dimethyldiborane

Cat. No.: B095709 Get Quote

An In-depth Technical Guide to 1,1-Dimethyldiborane for Researchers and Scientists

Introduction
1,1-Dimethyldiborane, with the chemical formula (CH₃)₂B(μ-H)₂BH₂, is an organoboron

compound and a member of the alkylborane family.[1] It is a colorless gas that is known to

ignite in the air.[1][2] This document provides a comprehensive overview of its chemical

identifiers, physical properties, and key experimental protocols relevant to its synthesis and

reactions, tailored for professionals in research and drug development.

Chemical Identifiers and Properties
The following tables summarize the primary identifiers and quantitative physical properties of

1,1-Dimethyldiborane.

Table 1: Identifiers for 1,1-Dimethyldiborane
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Identifier Value

Preferred IUPAC Name 1,1-Dimethyldiborane(6)[1][2]

Other Names Unsymmetrical dimethyldiborane[1][2]

CAS Number 16924-32-6[1][2][3][4]

Chemical Formula C₂H₁₀B₂[1][2]

SMILES C[B]1(C)[H][BH2][H]1[1][2]

InChI Key KEWIJCBOFAPULG-UHFFFAOYSA-N[1][2]

EPA CompTox Dashboard ID DTXSID10593296[1][2]

Table 2: Physicochemical and Thermochemical Properties

Property Value

Molar Mass 55.72 g·mol⁻¹[1][2]

Appearance Colorless gas[1][2]

Melting Point -150.2 °C (-238.4 °F; 123.0 K)[1][2]

Boiling Point
-4 °C (25 °F; 269 K)[1][2] (An alternative source

states -2.6 °C[5])

Solubility Soluble in ether, pentane, tetrahydrofuran[1][2]

Dipole Moment 0.87 D[1][2]

Standard Enthalpy of Formation (Gas, ΔfH⦵₂₉₈) -25 kcal/mol[1][2]

Predicted Enthalpy of Formation (Liquid, ΔH⁰f) -31 kcal/mol[1][2]

Heat of Vaporization 5.5 kcal/mol[1][2]

Experimental Protocols
Detailed methodologies for the synthesis and key reactions involving 1,1-Dimethyldiborane
are outlined below.
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Protocol 1: Synthesis from Diborane and
Trimethylborane
This method is a foundational technique for producing a range of methyl-substituted diboranes.

[1][2]

Objective: To synthesize 1,1-Dimethyldiborane through the reaction of diborane (B₂H₆) and

trimethylborane (B(CH₃)₃).

Reactants:

Diborane (B₂H₆)

Trimethylborane (B(CH₃)₃)

Methodology:

Combine diborane and trimethylborane in a suitable reaction vessel. The reaction

proceeds to form a mixture of four methyl-substituted diboranes.[1][2][6]

The products of this reaction include 1-methyldiborane, 1,1-dimethyldiborane, 1,1,2-

trimethyldiborane, and 1,1,2,2-tetramethyldiborane.[1][2][6]

The distribution of products is complex; initially, with an excess of diborane at 0 °C,

monomethyldiborane is formed, which then equilibrates over time, leading to an increase

in the concentration of 1,1-dimethyldiborane as the trimethylborane is consumed.[6]

Purification:

Gas chromatography can be employed to separate and quantify the methylboranes in the

resulting mixture.[1][2][6]

The typical elution order is: diborane, monomethyldiborane, trimethylborane, 1,1-
dimethyldiborane, 1,2-dimethyldiborane, trimethyldiborane, and finally

tetramethyldiborane.[1][2]

Protocol 2: Disproportionation of Methyldiborane
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1,1-Dimethyldiborane can be formed via the slow disproportionation of methyldiborane.[1][2]

[6]

Objective: To generate 1,1-Dimethyldiborane from methyldiborane.

Reactant:

Methyldiborane (CH₃B₂H₅)

Methodology:

Maintain methyldiborane at a temperature of -78.5 °C.

Over time, the methyldiborane will slowly disproportionate, yielding diborane and 1,1-
dimethyldiborane.[1][2][6]

The equilibrium reaction is represented as: 2 CH₃B₂H₅ ⇌ (CH₃)₂B₂H₄ + B₂H₆, with an

equilibrium constant (K) of 2.8.[2][6]

Protocol 3: Synthesis via Boron Insertion Reaction
This protocol describes a specific method involving a boron insertion agent.

Objective: To prepare 1,1-Dimethyldiborane by inserting a dimethylboron moiety into a

borane anion.[7]

Reactants:

Dimethylboron chloride ((CH₃)₂BCl)

Sodium tetrahydroborate (NaBH₄)

Methodology:

React dimethylboron chloride with sodium tetrahydroborate.

This reaction is considered an insertion of a formal (CH₃)₂B⁺ group into the borane anion.

[7]
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The process yields 1,1-dimethyldiborane, 1,1-(CH₃)₂B₂H₄, without the loss of hydrogen.

[7]

Visualized Workflow and Pathways
The following diagrams illustrate key logical and experimental workflows.

Synthesis Pathway of Methylated Diboranes

Initial Reactants

Resulting Mixture

Diborane (B₂H₆)

Reaction & Redistribution

Trimethylborane (B(CH₃)₃)

1-Methyldiborane
Produces

1,1-DimethyldiboraneProduces

1,1,2-Trimethyldiborane
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1,1,2,2-Tetramethyldiborane

Produces
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Caption: Reaction of diborane and trimethylborane yields a mixture of methylated diboranes.
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Disproportionation of Methyldiborane

2 x Methyldiborane
(CH₃B₂H₅)

  ⇌ at -78.5 °C
  (K = 2.8)
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(B₂H₆)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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